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Compound of Interest

Compound Name: YPC-22026

Cat. No.: B14749190 Get Quote

This technical guide provides a comprehensive overview of the pre-clinical data on YPC-
22026, a novel small molecule inhibitor of the zinc-finger protein 143 (ZNF143). YPC-22026 is

a metabolically stabilized derivative of YPC-21661 and has demonstrated significant anti-tumor

activity in both in vitro and in vivo models. This document is intended for researchers,

scientists, and professionals in the field of drug development who are interested in the

therapeutic potential of targeting ZNF143 in oncology.

Mechanism of Action: Targeting a Key Transcription
Factor
YPC-22026 exerts its anti-tumor effects by inhibiting the transcriptional activity of ZNF143.[1][2]

[3] ZNF143 is a transcription factor implicated in cancer cell survival and resistance to

anticancer drugs.[1][2][3] YPC-22026 inhibits the binding of ZNF143 to DNA, leading to the

downregulation of its target genes, which are crucial for cell cycle progression and survival.[1]

[2][3] This targeted inhibition ultimately results in cell cycle arrest and apoptosis in cancer cells.

[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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